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Compound of Interest

Compound Name: Caprinol

CAS No.: 75847-63-1

Cat. No.: B1210381

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling Caprinol, a
pharmaceutical compound comprised of Mefruside, Methyldopa, and Reserpine. Adherence to

these procedures is critical to ensure personnel safety and proper disposal.

Hazard Identification and Quantitative Data
Caprinol is a combination drug, and its hazards are a composite of its active ingredients. The

following table summarizes the key quantitative and qualitative hazards associated with each

component.
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Component CAS Number
Molecular
Formula

GHS Hazard
Statements

Occupational
Exposure
Limits

Mefruside 7195-27-9 C₁₃H₁₉ClN₂O₅S₂

H315: Causes

skin

irritationH319:

Causes serious

eye

irritationH335:

May cause

respiratory

irritation

Not Established

Methyldopa 555-30-6 C₁₀H₁₃NO₄

H361: Suspected

of damaging

fertility or the

unborn child

Not Established

Reserpine 50-55-5 C₃₃H₄₀N₂O₉

H302: Harmful if

swallowedH351:

Suspected of

causing

cancerH360:

May damage

fertility or the

unborn child

TWA: 5 mg/m³

Personal Protective Equipment (PPE)
Due to the hazardous nature of Caprinol's components, particularly Reserpine's

carcinogenicity and reproductive toxicity, a stringent PPE protocol is mandatory.

Eye and Face Protection: Wear chemical safety goggles with side shields conforming to EN

166 (EU) or NIOSH (US) standards. A full-face shield may be necessary for operations with a

high risk of splashing.[1][2]

Skin Protection:
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Gloves: Wear chemical-impermeable gloves (e.g., nitrile, neoprene, or PVC) inspected for

integrity before each use.[3] Follow proper glove removal technique to avoid skin contact.

Lab Coat: A buttoned, knee-length lab coat is required. For procedures with a higher risk

of contamination, a disposable gown is recommended.

Clothing: Wear long pants and closed-toe shoes.

Respiratory Protection: For handling the powdered form of Caprinol or its components, or

when aerosols may be generated, a NIOSH-approved respirator with a particulate filter (e.g.,

N95, P100) is required.[4] Work should be conducted in a chemical fume hood or a

ventilated enclosure.[4]

Operational Plan: Step-by-Step Handling
Procedures
This section provides a procedural workflow for the safe handling of Caprinol in a laboratory

setting.

Preparation:

Designate a specific area for handling Caprinol, preferably within a chemical fume hood.

Ensure that an emergency eyewash station and safety shower are readily accessible.[5]

Assemble all necessary equipment and reagents before starting work.

Verify that all containers are properly labeled and sealed.

Handling:

Don the appropriate PPE as outlined in Section 2.

Handle Caprinol in a well-ventilated area, such as a chemical fume hood, to minimize

inhalation exposure.[1]

Avoid the formation of dust and aerosols.[1] If working with a powdered form, use

techniques that minimize dust generation.
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Use non-sparking tools if there is any risk of flammable vapors.[1]

Avoid contact with skin and eyes.[1] In case of accidental contact, follow the first aid

measures outlined in the Safety Data Sheets.

Do not eat, drink, or smoke in the designated handling area.

Storage:

Store Caprinol in a tightly closed, light-resistant container in a cool, dry, and well-

ventilated area.[1]

Keep it away from incompatible materials such as strong oxidizing agents.

Store in a locked cabinet or an area with restricted access.[6]

Disposal Plan
Proper disposal of Caprinol and associated waste is crucial to prevent environmental

contamination and accidental exposure.

Unused or Expired Caprinol:

This material and its container must be disposed of as hazardous waste.[2]

Do not dispose of it down the drain or in the regular trash.

The preferred method of disposal is through a licensed chemical destruction plant or

controlled incineration with flue gas scrubbing.[1]

Alternatively, for small quantities, follow the FDA guidelines for disposal of unused

medicines: mix the substance with an unappealing material like used coffee grounds or cat

litter, place it in a sealed plastic bag, and then dispose of it in the household trash.[7][8][9]

[10] However, given the hazardous nature of the components, professional disposal is

strongly recommended.

Contaminated Materials:
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All PPE (gloves, disposable lab coats, etc.) that has come into contact with Caprinol
should be considered hazardous waste and disposed of accordingly.

Contaminated glassware and equipment should be decontaminated before reuse or

disposed of as hazardous waste.

Empty containers should be triple-rinsed (or equivalent), and the rinsate collected as

hazardous waste. The rinsed container can then be recycled or disposed of according to

local regulations.[1]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for safely handling Caprinol from

preparation to disposal.
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Caprinol Handling and Disposal Workflow
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Caprinol Handling and Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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